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Compound of Interest

Compound Name: 5-Hydroxy-4'-methoxyflavone

CAS No.: 6665-72-1

Cat. No.: B11855815

Get Quote

This guide details the physicochemical profile, solubility characteristics, and handling protocols

for 5-Hydroxy-4'-methoxyflavone (CAS 6665-72-1).[1]

Executive Summary
5-Hydroxy-4'-methoxyflavone is a synthetic monohydroxy-monomethoxy flavone derivative

distinct from the more common dietary flavonoid Acacetin (5,7-dihydroxy-4'-methoxyflavone).

Often utilized in Structure-Activity Relationship (SAR) studies—specifically for collagenase

inhibition and neuroprotective parthanatos pathways—its high lipophilicity presents significant

solubility challenges in aqueous media. This guide provides validated solubilization strategies

to ensure experimental reproducibility.

Part 1: Physicochemical Identity & Disambiguation
Critical Note on Nomenclature: Researchers frequently confuse this compound with Acacetin.

[1] Verify your target molecule using the CAS number and structure below.
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Feature
5-Hydroxy-4'-

methoxyflavone (Target)
Acacetin (Common Analog)

CAS Number 6665-72-1 480-44-4

Formula C₁₆H₁₂O₄ C₁₆H₁₂O₅

Molecular Weight 268.27 g/mol 284.26 g/mol

Structure 5-OH, 4'-OMe (No 7-OH) 5-OH, 7-OH, 4'-OMe

Lipophilicity (LogP) ~3.6 (Predicted) ~3.4 (Experimental)

Core Chemical Data
IUPAC Name: 5-hydroxy-2-(4-methoxyphenyl)chromen-4-one

Appearance: Pale yellow to off-white crystalline powder

pKa (Predicted): ~6.8 (associated with the 5-OH group)

Hydrogen Bond Donors: 1

Hydrogen Bond Acceptors: 4

Part 2: Solubility Profile & Stability
Due to the absence of the 7-hydroxyl group found in Acacetin, 5-Hydroxy-4'-methoxyflavone
exhibits higher lipophilicity and lower aqueous solubility.[1]

Quantitative Solubility Data
Data derived from structural analog analysis (Flavone/Acacetin) and computed partition

coefficients.
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Solvent
Solubility Limit
(Approx.)

Classification Comments

Water < 0.01 mg/mL Insoluble

Do not attempt to

dissolve directly in

media/water.

DMSO 15 – 30 mg/mL Soluble
Preferred solvent for

stock solutions.[1]

Ethanol (100%) 5 – 10 mg/mL Moderately Soluble

Sonication may be

required; less stable

than DMSO stocks.

DMF ~20 mg/mL Soluble

Alternative to DMSO if

toxicity is not a

concern.[1]

PBS (pH 7.2) < 0.1 mg/mL Poor

Requires carrier (e.g.,

DMSO, Cyclodextrin).

[1]

Stability & Storage
Solid State: Stable for >2 years at -20°C. Protect from light.

DMSO Stock (10-50 mM): Stable for 6 months at -20°C. Avoid repeated freeze-thaw cycles

(aliquot usage recommended).

Aqueous Working Solution: Unstable.[1] Prepare fresh immediately before use. Half-life in

media is limited by precipitation, not chemical degradation.[1]

Part 3: Solubilization Protocols
Protocol A: Preparation of 10 mM Stock Solution
Target Concentration: 10 mM in DMSO Required Mass for 1 mL: 2.68 mg[1]

Weighing: Accurately weigh 2.7 mg of 5-Hydroxy-4'-methoxyflavone into a sterile

microcentrifuge tube.
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Note: Weighing small masses (<5 mg) increases error. If possible, weigh 10-15 mg and

adjust solvent volume accordingly.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Dissolution: Vortex vigorously for 1 minute. If particulates remain, sonicate in a water bath at

37°C for 5-10 minutes.

Visual Check: Solution must be completely clear and yellow.[1]

Storage: Aliquot into 50 µL volumes in amber tubes. Store at -80°C (preferred) or -20°C.

Protocol B: Preparation of Working Solution (Cell
Culture)
Target: 10 µM in DMEM/RPMI (0.1% DMSO final)

Pre-warm: Warm culture media to 37°C.

Intermediate Dilution (Optional but Recommended):

Dilute 10 mM stock 1:10 in DMSO to create a 1 mM substock. This improves pipetting

accuracy.[1]

Final Dilution:

Add 10 µL of 1 mM substock to 10 mL of culture medium.

Critical Step: Add the DMSO solution dropwise while swirling the media to prevent local

high concentrations that trigger precipitation.[1]

Mixing: Vortex immediately. Use within 30 minutes.

Part 4: Experimental Workflow Visualization
The following diagram illustrates the critical pathway from solid compound to biological assay,

highlighting the "precipitation risk zone" where most experiments fail.[1]
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Caption: Workflow for solubilizing lipophilic flavones. Red dashed lines indicate steps with high

precipitation risk requiring rapid mixing.[1]

Part 5: Biological Assay Considerations
Precipitation Artifacts: Because 5-Hydroxy-4'-methoxyflavone is highly lipophilic (LogP

~3.6), it may precipitate in aqueous media at concentrations >50 µM.

Validation: Always inspect wells under a microscope (10x) after adding the compound.[1]

Crystalline debris indicates precipitation, rendering the concentration undefined.[1]

Serum Protein Binding: Flavones bind extensively to Bovine Serum Albumin (BSA) or FBS in

media.

Impact: The "free fraction" of the drug available to cells may be <10% of the nominal

concentration.[1]

Recommendation: Perform assays in low-serum (1%) media if cell viability permits, or

correct for protein binding when calculating IC50.

Cellular Uptake: The 5-hydroxyl group facilitates membrane permeability via passive

diffusion, but the lack of a 7-hydroxyl group (compared to Acacetin) makes this molecule less

susceptible to rapid Phase II conjugation (glucuronidation) at the 7-position, potentially

increasing intracellular residence time.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11855815/docs#5-hydroxy-4-methoxyflavone-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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